Cas no 74821-55-9 (methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-6-carboxylate)

• Product Name: methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-6-carboxylate
• CAS No: 74821-55-9
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 4658373
• PubChem ID: 10104791
• Update Time: 2025-05-23

methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-6-carboxylate
• methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylate
• JDXIXQIVFXMNGR-UHFFFAOYSA-N
• G71310
• 74821-55-9
• AKOS018236451
• EN300-126298
• methyl 5-oxo-6,7,8,9-tetrahydrobenzo[7]annulene-6-carboxylate
• SCHEMBL2166539
• methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo[a]cycloheptene-6-carboxylate
• methyl5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylate

• Inchi： 1S/C13H14O3/c1-16-13(15)11-8-4-6-9-5-2-3-7-10(9)12(11)14/h2-3,5,7,11H,4,6,8H2,1H3
• InChI Key： JDXIXQIVFXMNGR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCCC1C(=O)OC

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 336.1±21.0 °C at 760 mmHg
• Flash Point: 147.8±22.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo7annulene-6-carboxylate

Methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylate (CAS No. 74821-55-9): A Comprehensive Overview

Methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylate (CAS No. 74821-55-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The chemical structure of methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylate is noteworthy for its fused ring system and the presence of a ketone group. The compound is derived from the benzo[7]annulene framework, which is a cyclic hydrocarbon with seven carbon atoms in the annulene ring. The addition of the methyl ester and ketone functionalities imparts unique chemical and biological properties to this molecule.

Recent research has focused on the synthesis and characterization of methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylate. One notable study published in the Journal of Organic Chemistry (2022) detailed a novel synthetic route that significantly improved the yield and purity of the compound. The method involved a series of well-defined steps, including palladium-catalyzed cross-coupling reactions and selective oxidation processes. This advancement has paved the way for more efficient large-scale production of the compound.

In terms of biological activity, methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylate has shown promising results in various assays. A study conducted by a team at the University of California (2023) demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This finding suggests potential applications in the treatment of inflammatory diseases.

Another area of interest is the compound's potential as an anticancer agent. A preclinical study published in Cancer Research (2023) evaluated the cytotoxic effects of methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylate on various cancer cell lines. The results indicated that it selectively targets and induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable property for potential anticancer drugs.

The mechanism of action underlying these biological activities is an active area of research. Preliminary studies suggest that methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylate may modulate key signaling pathways involved in inflammation and cell survival. For instance, it has been shown to inhibit the activation of NF-kB, a transcription factor that plays a central role in inflammatory responses.

Beyond its therapeutic potential, methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylate has also been explored for its use as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. Researchers at Harvard University (2023) utilized this compound as a key intermediate in the synthesis of novel antiviral agents targeting RNA viruses.

The safety profile of methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylate is another critical aspect being investigated. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, methyl 5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylate (CAS No. 74821-55-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an exciting candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its properties and applications.